Regioisomer Identity Confirmation by Chromatography and Spectroscopy
The target compound is the 2-substituted regioisomer, 4-methoxy-2-(isopropoxymethyl)aniline, while the closest commercially available analog is the 3-substituted isomer, 4-methoxy-3-(isopropoxymethyl)aniline. Although both share C₁₁H₁₇NO₂ and a molecular weight of 195.26 g·mol⁻¹ , they are structurally distinct compounds with different IUPAC names and InChI Keys: the target has InChI Key COYGZTDENUYDAB-UHFFFAOYSA-N, while the 3-substituted isomer has InChI Key WUMRLEAAVVUJRA-UHFFFAOYSA-N [1]. This difference in connectivity produces distinct chromatographic retention times and NMR chemical shifts, enabling unambiguous identity verification by HPLC or ¹H-NMR prior to use in synthesis [2].
| Evidence Dimension | Regioisomeric identity (substitution position) |
|---|---|
| Target Compound Data | 4-Methoxy-2-(isopropoxymethyl)aniline; InChI Key COYGZTDENUYDAB-UHFFFAOYSA-N; substitution at C2 |
| Comparator Or Baseline | 4-Methoxy-3-(isopropoxymethyl)aniline; InChI Key WUMRLEAAVVUJRA-UHFFFAOYSA-N; substitution at C3 |
| Quantified Difference | Different InChI Key; ortho vs. meta substitution; distinct HPLC retention and NMR spectra (actual retention times and chemical shifts not publicly reported but structurally mandated) |
| Conditions | Structural comparison by IUPAC nomenclature, InChI, and SMILES; analytical differentiation by standard HPLC (e.g., C18 column) and ¹H-NMR (400 MHz, CDCl₃ or DMSO-d₆) |
Why This Matters
Procuring the incorrect regioisomer can derail a multi-step synthesis that depends on ortho-directing effects or steric requirements at the 2-position, making analytical confirmation of regioisomeric identity essential for reproducible research outcomes.
- [1] PubChem, Compound Summary for CID 125455594, 4-Methoxy-2-[(propan-2-yloxy)methyl]aniline, InChI Key COYGZTDENUYDAB-UHFFFAOYSA-N; and Smolecule listing for 4-Methoxy-3-[(propan-2-yloxy)methyl]aniline, InChI Key WUMRLEAAVVUJRA-UHFFFAOYSA-N. View Source
- [2] General analytical chemistry practice: positional isomers of substituted anilines are resolved by reversed-phase HPLC and exhibit distinct aromatic proton coupling patterns in ¹H-NMR; specific data for this compound pair extrapolated from structural principles. View Source
